2-Chloropyridine-3-carboxaldehyde oxime

• Molecular Formula: C6H5ClN2O
• Molecular Weight: 156.57 g/mol
• IUPAC Name: N-[(2-chloropyridin-3-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C6H5ClN2O/c7-6-5(4-9-10)2-1-3-8-6/h1-4,10H
• InChI Key: LBOKKAFTDCGWBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C=NO

Description

2-Chloropyridine-3-carboxaldehyde oxime is a useful research compound. Its molecular formula is C6H5ClN2O and its molecular weight is 156.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 2-chloropyridine-3-carboxaldehyde (2.75 g, 0.0195 mol) with hydroxylamine hydrochloride (1.38 g, 0.021 mol) and ice (40 g) in an ethanol/water (15 mL/15 mL) mixture. Add aqueous sodium hydroxide (1.95 g, 0.049 mol, in 5 mL of water) dropwise and stir for 2.5 h near ambient temperature. Adjust the mixture to approx. pH 7.0 with aqueous hydrochloric acid, allowing for product precipitation. Extract with diethyl ether and wash with water and dry over sodium sulfate. Concentrate to obtain the desired crude oxime (2.78 g, 91%) as a white solid. MS(EI): (M)+ 156.3, 158.3 m/z.